Cas no 98195-13-2 (1,2-dibenzylpiperidine-2,6-dicarbonitrile)

• Product Name: 1,2-dibenzylpiperidine-2,6-dicarbonitrile
• CAS No: 98195-13-2
• MF: C₂₁H₂₁N₃
• MW: 315.411544561386
• CID: 1990172
• PubChem ID: 179014
• Update Time: 2025-04-21

1,2-dibenzylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-dibenzylpiperidine-2,6-dicarbonitrile
• 98195-13-2
• 2,6-Piperidinedicarbonitrile, 1,2-bis(phenylmethyl)-
• DTXSID70913395

• Inchi： 1S/C21H21N3/c22-15-20-12-7-13-21(17-23,14-18-8-3-1-4-9-18)24(20)16-19-10-5-2-6-11-19/h1-6,8-11,20H,7,12-14,16H2
• InChI Key： YKXBTTHXFLOKRX-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C#N)CCCC1(C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.173547683Da
• Monoisotopic Mass: 315.173547683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.8Ų